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This guide provides a comprehensive technical overview of the molecular formula

C15H19NO4, focusing on two prominent and structurally distinct isomers: the natural alkaloid

Convolidine and the synthetic epoxy resin precursor 4-(Diglycidylamino)phenyl glycidyl ether.

The existence of multiple compounds sharing the same molecular formula necessitates a

careful and distinct examination of each, as their chemical properties, biological activities, and

industrial applications are vastly different. This document is intended to serve as a critical

resource for researchers and professionals in drug development and material science, offering

in-depth information on the synthesis, characterization, and application of these molecules.
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Convolidine is a tropane alkaloid naturally occurring in various species of the Convolvulus

genus, plants with a rich history in traditional medicine.[1] Its molecular formula, C15H19NO4,

and a molecular weight of approximately 277.31 g/mol have been confirmed through mass

spectrometry and NMR analysis. The unique tropane core structure of Convolidine has drawn

significant interest from the scientific community, particularly for its potential therapeutic

applications.

Physicochemical and Spectroscopic Data
A thorough understanding of a compound's physical and chemical properties is fundamental to

its application in research and development. The table below summarizes the key

physicochemical data for Convolidine.

Property Value Source

Molecular Formula C15H19NO4 PubChem

Molecular Weight 277.31 g/mol PubChem

IUPAC Name

(1R,3r,5S)-8-methyl-8-

azabicyclo[3.2.1]octan-3-yl 4-

hydroxy-3-methoxybenzoate

PubChem

CAS Number 63911-32-0 Vendor Data

Appearance White powder Vendor Data

Boiling Point 439.0±45.0 °C at 760 mmHg Vendor Data

Density 1.28±0.1 g/cm³ Vendor Data

Spectroscopic data is crucial for the unambiguous identification of Convolidine. While a

comprehensive spectral analysis is beyond the scope of this guide, key spectral features are

available through public databases such as PubChem.

Biological Activity and Mechanism of Action
The most significant and well-documented biological activity of Convolidine is its role as a

potent inhibitor of Beta-site Amyloid Precursor Protein Cleaving Enzyme 1 (BACE1).[2][3]

BACE1 is a key enzyme in the amyloidogenic pathway, which leads to the production of
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amyloid-beta (Aβ) peptides. The aggregation of these peptides is a pathological hallmark of

Alzheimer's disease.

The mechanism of action of Convolidine as a BACE1 inhibitor has been investigated through

in-silico modeling and in-vitro assays.[2][3] Molecular dynamics simulations have shown that

the Convolidine-BACE1 complex is stable, and docking studies indicate that the binding of

Convolidine to BACE1 reduces the enzyme's affinity for its substrate, the Amyloid Precursor

Protein (APP).[2][3] This inhibition was validated in-vitro using a FRET-based BACE1 activity

assay, which determined an IC50 value of 0.49 µM for Convolidine.[2][3]
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Figure 1: Simplified signaling pathway illustrating the role of BACE1 in the amyloidogenic

pathway and the inhibitory action of Convolidine.

The neuroprotective potential of flavonoids and alkaloids, the class of compounds to which

Convolidine belongs, is well-documented.[4][5][6][7] These compounds often exhibit antioxidant

and anti-inflammatory properties, which can contribute to their neuroprotective effects.[4][5][6]

[7]

Experimental Protocols: Extraction and Purification
The isolation of Convolidine from its natural source, such as Convolvulus pluricaulis, is a multi-

step process that requires careful execution. The following is a generalized protocol based on

established methods for alkaloid extraction.

Step 1: Plant Material Preparation
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Obtain the whole plant of Convolvulus pluricaulis.

Clean the plant material and dry it in a shaded area to preserve the chemical constituents.

Grind the dried plant material into a fine powder.

Step 2: Defatting

Soak the powdered plant material in a non-polar solvent like n-hexane to remove fats and

waxes.

Perform this extraction using ultrasonication for approximately 50 minutes.

Filter the mixture to remove the hexane. Repeat this step with fresh solvent to ensure

complete defatting.

Step 3: Alkaline Ethanolic Extraction

Dry the defatted plant material thoroughly.

Extract the material with a 2% (w/v) solution of potassium hydroxide in ethanol via

ultrasonication for 50 minutes. The alkaline conditions facilitate the extraction of alkaloids.

Repeat the extraction process two more times with fresh solvent to maximize the yield.

Combine the ethanolic extracts and evaporate the solvent under reduced pressure to obtain

the crude extract.

Step 4: Liquid-Liquid Extraction

Dissolve the crude extract in an acidic aqueous solution to protonate the alkaloids, making

them water-soluble.

Wash the acidic solution with a non-polar organic solvent (e.g., chloroform) to remove neutral

and acidic impurities.

Basify the aqueous layer with a suitable base (e.g., ammonia) to deprotonate the alkaloids,

making them soluble in organic solvents.
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Extract the alkaloids into an immiscible organic solvent like chloroform.

Evaporate the organic solvent to yield the total alkaloid fraction.

Step 5: Chromatographic Purification

Subject the total alkaloid fraction to flash chromatography on a silica gel column.

Elute the column with a gradient of solvents, such as a mixture of chloroform and ethyl

acetate, to separate the different alkaloids.

Collect the fractions and monitor them using Thin Layer Chromatography (TLC).

Combine the fractions containing Convolidine and evaporate the solvent.

Further purification can be achieved using preparative High-Performance Liquid

Chromatography (HPLC) if necessary.
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Figure 2: A generalized workflow for the extraction and purification of Convolidine.
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In stark contrast to the natural product Convolidine, 4-(Diglycidylamino)phenyl glycidyl ether

(also known as N,N-diglycidyl-4-glycidyloxyaniline) is a synthetic compound with significant

industrial applications.[8] It is a trifunctional epoxy resin, meaning it possesses three reactive

epoxide groups per molecule. This high functionality allows for the formation of densely cross-

linked polymer networks, imparting excellent thermal and mechanical properties to the cured

material.[9][10]

Physicochemical and Spectroscopic Data
The properties of 4-(Diglycidylamino)phenyl glycidyl ether are well-characterized due to its

commercial importance.

Property Value Source

Molecular Formula C15H19NO4 PubChem

Molecular Weight 277.32 g/mol Sigma-Aldrich

IUPAC Name
4-(oxiran-2-ylmethoxy)-N,N-

bis(oxiran-2-ylmethyl)aniline
PubChem

CAS Number 5026-74-4 Sigma-Aldrich

Appearance Yellow viscous liquid PubChem

Density 1.22 g/mL at 25 °C Sigma-Aldrich

Refractive Index n20/D 1.567 Sigma-Aldrich

Flash Point 113 °C BOC Sciences

Spectroscopic data, including 1H NMR, 13C NMR, IR, and mass spectra, are readily available

from commercial suppliers and public databases, facilitating its identification and quality control.

Applications and Polymerization Chemistry
The primary application of 4-(Diglycidylamino)phenyl glycidyl ether is as a monomer or cross-

linker in the formulation of high-performance epoxy resins. These resins are used in a variety of

applications, including:
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Adhesives and sealants[8]

Composites for the aerospace and automotive industries[9]

Coatings with high thermal stability[8]

Materials for medical devices and drug delivery systems[8][11]

Precursors for shape memory polymers[11]

The curing of 4-(Diglycidylamino)phenyl glycidyl ether involves the ring-opening polymerization

of its epoxide groups. This can be achieved through various mechanisms, primarily with the

use of curing agents such as amines and anhydrides.

Amine Curing: Diamines are common curing agents for epoxy resins. The reaction proceeds

via a nucleophilic attack of the amine nitrogen on the carbon atom of the epoxide ring, leading

to the formation of a hydroxyl group and a new carbon-nitrogen bond. The newly formed

secondary amine can then react with another epoxide group, leading to a cross-linked network.

The tertiary amine present in the structure of 4-(Diglycidylamino)phenyl glycidyl ether can act

as an internal catalyst, accelerating the curing process.[12]

Anhydride Curing: Acid anhydrides are another important class of curing agents. The curing

reaction is more complex and typically requires an initiator or catalyst. The reaction is believed

to proceed through the opening of the anhydride ring by a hydroxyl group (which may be

present as an impurity or formed in situ), followed by the reaction of the resulting carboxylic

acid with an epoxide group.
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Figure 3: A conceptual diagram of the epoxy curing process involving 4-(Diglycidylamino)phenyl

glycidyl ether.

The thermal and mechanical properties of the cured polymer are highly dependent on the

choice of curing agent and the curing conditions.[13] The high cross-link density achievable

with this trifunctional resin generally results in materials with high glass transition temperatures

(Tg) and excellent mechanical strength.[9][10]

Safety and Handling
4-(Diglycidylamino)phenyl glycidyl ether is classified as a hazardous substance and requires

careful handling. It is a skin irritant and a skin sensitizer, and it is suspected of being a

mutagen.[14] Appropriate personal protective equipment, including gloves, safety glasses, and

a lab coat, should be worn when handling this chemical. Work should be conducted in a well-

ventilated area or under a fume hood. For detailed safety information, consult the Safety Data

Sheet (SDS) provided by the supplier.

Conclusion
The molecular formula C15H19NO4 represents at least two vastly different chemical entities,

each with its own unique set of properties and applications. Convolidine, a natural alkaloid,

holds promise as a therapeutic agent for neurodegenerative diseases due to its potent BACE1

inhibitory activity. In contrast, 4-(Diglycidylamino)phenyl glycidyl ether is a key component in

the formulation of high-performance polymers with widespread industrial applications. This

guide has provided a detailed technical overview of both compounds, offering valuable insights

for researchers and professionals working in the fields of drug discovery and materials science.

A clear understanding of the distinct nature of these isomers is crucial for their safe and

effective use in their respective domains.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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